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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-9-phenyl-9H-

carbazole

Cat. No.: B1532502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3-(4-
Bromophenyl)-9-phenyl-9H-carbazole, a compound of interest in various research and

development applications.

Core Molecular Data
The fundamental molecular characteristics of 3-(4-Bromophenyl)-9-phenyl-9H-carbazole are

summarized below. This data is essential for experimental design, analytical method

development, and computational modeling.

Parameter Value Source(s)

Molecular Formula C₂₄H₁₆BrN [1][2][3]

Molecular Weight 398.29 g/mol [1][2]

CAS Number 1028647-93-9 [1][2]

Experimental Protocols & Methodologies
Accurate determination of molecular weight is critical. The reported molecular weight is based

on the calculation from its molecular formula, C₂₄H₁₆BrN, derived from its chemical structure.
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This is a standard and widely accepted method for determining the molecular weight of a pure

compound. The calculation is based on the atomic weights of the constituent elements: Carbon

(C), Hydrogen (H), Bromine (Br), and Nitrogen (N).

Logical Relationship Diagram
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound, as exemplified by 3-(4-Bromophenyl)-9-phenyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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